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Compound of Interest

Compound Name: 1,4-Bis(pentafluorothio)benzene

Cat. No.: B599204

Technical Support Center: 1,4-
Bis(pentafluorothio)benzene

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 1,4-Bis(pentafluorothio)benzene. The
information is presented in a question-and-answer format to address specific issues that may
be encountered during experiments.

Disclaimer: A complete Safety Data Sheet (SDS) for 1,4-Bis(pentafluorothio)benzene (CAS.:
1219501-58-2) is not readily available in public domains. The hazard information provided is
based on a closely related compound, 1,4-Bis(pentafluorothio)perfluorobenzene, and should be
treated as a precautionary guideline. All laboratory work should be conducted under the
supervision of qualified personnel and after a thorough risk assessment.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 1,4-Bis(pentafluorothio)benzene?

Al: While specific data is limited, based on analogous compounds, 1,4-
Bis(pentafluorothio)benzene should be handled as a hazardous substance. Potential
hazards are likely to include:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
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» Flammability: May be a flammable liquid and vapor.
e [rritant: May cause skin and eye irritation.
Q2: What personal protective equipment (PPE) should | wear when handling this compound?

A2: A comprehensive PPE protocol is crucial. This includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If the risk of inhalation is high, a respirator may be necessary.

Q3: How should I properly store 1,4-Bis(pentafluorothio)benzene?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area
away from heat, sparks, and open flames. It should be stored separately from incompatible
materials such as strong oxidizing agents.

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill:

Evacuate the area immediately.

Ensure adequate ventilation.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area thoroughly with a suitable solvent.
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Q5: How do I dispose of waste containing 1,4-Bis(pentafluorothio)benzene?

A5: All waste containing this compound must be treated as hazardous waste. Dispose of it in

accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Troubleshooting Guide

Issue

Possible Cause

Recommended Action

Unexpected Reaction Vigor

Incompatible reagents or

reaction conditions.

Immediately cool the reaction
vessel. If safe to do so, quench
the reaction with a suitable
agent. Always perform a small-

scale trial before scaling up.

Compound Degradation

Improper storage (exposure to

light, moisture, or heat).

Store in a tightly sealed,
opague container in a cool, dry
place. Consider storage under
an inert atmosphere (e.g.,

argon or nitrogen).

Inconsistent Experimental

Purity of the compound.

Verify the purity of 1,4-
Bis(pentafluorothio)benzene

using appropriate analytical

Results )
techniques (e.g., NMR, GC-
MS).[1]

Property Value Source

Molecular Formula CeHaF10S2 Guidechem

Molecular Weight 330.21 g/mol CymitQuimica[1]

Purity =295% CymitQuimica[1]

CAS Number 1219501-58-2 CymitQuimica[1]

Experimental Protocols
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Detailed experimental protocols involving 1,4-Bis(pentafluorothio)benzene are not publicly
available. Researchers should develop their own protocols based on established synthetic
methodologies for similar fluorinated compounds, always prioritizing safety and conducting
thorough risk assessments.

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 1,4-
Bis(pentafluorothio)benzene.
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Caption: Logical workflow for the safe handling of 1,4-Bis(pentafluorothio)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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